Cas no 318270-11-0 (Amino-(2,3-dichlorophenyl)acetic Acid)

• Product Name: Amino-(2,3-dichlorophenyl)acetic Acid
• CAS No: 318270-11-0
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD02662393
• CID: 916646
• PubChem ID: 2772346
• Update Time: 2025-06-09

Amino-(2,3-dichlorophenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• AMINO-(2,3-DICHLORO-PHENYL)-ACETIC ACID
• 2-amino-2-(2,3-dichlorophenyl)acetic acid
• AC1MCLAN
• amino(2,3-dichlorophenyl)acetic acid
• amino-(2,3-dichlorophenyl)acetic acid
• BBL022149
• CTK4G7803
• STK020842
• SureCN381133
• AB33068
• BIILIFHAKJGBSB-UHFFFAOYSA-N
• 1228554-36-6
• DTXSID40378230
• MFCD02662393
• Amino(2,3-dichlorophenyl)acetic acid (H-Phg(2,3-diCl)-OH)
• 318270-11-0
• AB11955
• BS-12580
• Z317024582
• SCHEMBL381133
• AB33069
• (2S)-2-amino-2-(2,3-dichlorophenyl)acetic acid
• AKOS016051236
• SY044902
• (2R)-2-AMINO-2-(2,3-DICHLOROPHENYL)ACETIC ACID
• N12410
• CS-0206048
• EN300-305456
• 1228542-36-6
• AKOS000193681
• BB 0249624
• DB-350971
• Amino-(2,3-dichloro-phenyl)-aceticacid
• Amino-(2,3-dichlorophenyl)acetic Acid

• MDL： MFCD02662393
• Inchi： 1S/C8H7Cl2NO2/c9-5-3-1-2-4(6(5)10)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key： BIILIFHAKJGBSB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 218.98500
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.77810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Amino-(2,3-dichlorophenyl)acetic Acid

Introduction to Amino-(2,3-dichlorophenyl)acetic Acid (CAS No. 318270-11-0)

Amino-(2,3-dichlorophenyl)acetic Acid, chemically designated as CAS No. 318270-11-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino acid derivatives and exhibits a unique structural framework characterized by the presence of two chlorine atoms at the 2 and 3 positions of the phenyl ring, coupled with an amino group and a carboxylic acid moiety. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structure of Amino-(2,3-dichlorophenyl)acetic Acid is highly relevant to its reactivity and utility. The dichlorophenyl ring enhances electrophilicity, facilitating nucleophilic substitution reactions, while the amino group can participate in hydrogen bonding and salt formation, broadening its solubility profile. These characteristics have positioned this compound as a key building block in the synthesis of more complex molecules, particularly in drug discovery programs targeting neurological and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the significance of Amino-(2,3-dichlorophenyl)acetic Acid in the development of novel therapeutic agents. Its derivatives have been explored as modulators of enzyme activity, particularly those involved in metabolic pathways relevant to cancer and neurodegenerative diseases. For instance, studies have demonstrated that modifications to the phenyl ring can influence binding affinity to specific protein targets, thereby enhancing drug efficacy.

In the realm of biochemical research, Amino-(2,3-dichlorophenyl)acetic Acid has been utilized as a precursor in the synthesis of peptide mimetics. These mimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The incorporation of this compound into peptide analogs has shown promise in preclinical studies for applications such as pain management and immunomodulation.

The pharmaceutical industry has also leveraged Amino-(2,3-dichlorophenyl)acetic Acid in the development of small-molecule inhibitors targeting kinases and other enzymes implicated in signal transduction pathways. By optimizing its structure through computational modeling and synthetic chemistry, researchers have identified derivatives with enhanced selectivity and reduced off-target effects. These efforts align with global trends toward precision medicine, where tailored therapeutics address specific molecular mechanisms underlying disease.

From a synthetic chemistry perspective, Amino-(2,3-dichlorophenyl)acetic Acid serves as a versatile intermediate for constructing more intricate molecular architectures. Its reactivity allows for further functionalization through techniques such as cross-coupling reactions, allowing chemists to introduce diverse substituents with tailored biological activities. This adaptability has made it a staple in medicinal chemistry libraries used by academic institutions and pharmaceutical companies alike.

Moreover, environmental considerations have prompted investigations into sustainable synthetic routes for Amino-(2,3-dichlorophenyl)acetic Acid. Green chemistry principles emphasize minimizing waste and hazardous byproducts while maintaining high yields. Innovations such as catalytic processes and solvent-free reactions are being explored to enhance the ecological footprint of its production without compromising purity or scalability.

The biological activity of Amino-(2,3-dichlorophenyl)acetic Acid has been further elucidated through structural-activity relationship (SAR) studies. Researchers have systematically modified its core structure to assess changes in potency and selectivity against target enzymes or receptors. Such studies provide critical insights into optimizing drug candidates for clinical translation.

Emerging research also suggests potential applications in agrochemicals, where derivatives of this compound may serve as intermediates for herbicides or fungicides with improved environmental profiles. The dichlorophenyl moiety’s stability under various conditions makes it suitable for formulations designed to withstand field conditions while maintaining efficacy against pests or pathogens.

In conclusion,Amino-(2,3-dichlorophenyl)acetic Acid (CAS No. 318270-11-0) represents a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse applications ranging from drug development to sustainable manufacturing processes. As research continues to uncover new possibilities for this molecule,its significance is poised to grow further, driving innovation across multiple scientific disciplines.